Cas no 1286732-60-2 (N-(2-cyclopropyl-2-hydroxypropyl)-2,6-difluorobenzene-1-sulfonamide)

• Product Name: N-(2-cyclopropyl-2-hydroxypropyl)-2,6-difluorobenzene-1-sulfonamide
• CAS No: 1286732-60-2
• MF: C₁₂H₁₅F₂NO₃S
• MW: 291.314209222794
• CID: 6225907
• PubChem ID: 52992780
• Update Time: 2025-05-20

N-(2-cyclopropyl-2-hydroxypropyl)-2,6-difluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-cyclopropyl-2-hydroxypropyl)-2,6-difluorobenzene-1-sulfonamide
• F5857-5874
• VU0525588-1
• N-(2-cyclopropyl-2-hydroxypropyl)-2,6-difluorobenzenesulfonamide
• 1286732-60-2
• AKOS024524579

• Inchi： 1S/C12H15F2NO3S/c1-12(16,8-5-6-8)7-15-19(17,18)11-9(13)3-2-4-10(11)14/h2-4,8,15-16H,5-7H2,1H3
• InChI Key： MVUJRJDKRAPVLT-UHFFFAOYSA-N
• SMILES： S(C1C(=CC=CC=1F)F)(NCC(C)(C1CC1)O)(=O)=O

Computed Properties

• Exact Mass: 291.07407084g/mol
• Monoisotopic Mass: 291.07407084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 74.8Ų

Additional information on N-(2-cyclopropyl-2-hydroxypropyl)-2,6-difluorobenzene-1-sulfonamide

Comprehensive Overview of N-(2-cyclopropyl-2-hydroxypropyl)-2,6-difluorobenzene-1-sulfonamide (CAS No. 1286732-60-2)

N-(2-cyclopropyl-2-hydroxypropyl)-2,6-difluorobenzene-1-sulfonamide, identified by its CAS number 1286732-60-2, is a specialized sulfonamide derivative with a unique structural framework. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and crop protection. The presence of the cyclopropyl and difluorobenzene moieties enhances its biological activity, making it a subject of interest for researchers exploring novel bioactive molecules.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their versatility in medicinal chemistry. N-(2-cyclopropyl-2-hydroxypropyl)-2,6-difluorobenzene-1-sulfonamide stands out due to its optimized pharmacokinetic properties, including improved solubility and metabolic stability. These attributes align with current trends in drug development, where researchers prioritize compounds with enhanced bioavailability and reduced toxicity. The incorporation of fluorine atoms further augments its binding affinity to target proteins, a feature highly sought after in the design of enzyme inhibitors.

The compound's CAS registry number 1286732-60-2 serves as a critical identifier in chemical databases, facilitating its traceability in academic and industrial research. Its synthesis involves multi-step organic reactions, often starting from 2,6-difluorobenzenesulfonyl chloride and 2-cyclopropyl-2-hydroxypropylamine. This process underscores the importance of precise reaction conditions to achieve high yields and purity, a topic frequently discussed in synthetic chemistry forums. Researchers often search for optimized synthesis protocols or alternative routes to produce this compound efficiently, reflecting its growing relevance.

From an application standpoint, N-(2-cyclopropyl-2-hydroxypropyl)-2,6-difluorobenzene-1-sulfonamide has shown promise in preclinical studies for modulating specific biological pathways. Its mechanism of action often involves interactions with sulfonamide-binding proteins, which play pivotal roles in cellular signaling. This aligns with the broader interest in targeted therapies, a hot topic in precision medicine. Additionally, its potential use in agrochemical formulations has been explored, particularly in developing next-generation pesticides with lower environmental impact.

The compound's physicochemical properties, such as its molecular weight of 289.3 g/mol and logP value, are frequently analyzed in computational chemistry studies. These parameters are crucial for predicting its behavior in biological systems, a common query among researchers using molecular modeling software. The integration of AI-driven drug discovery tools has further accelerated the exploration of this compound, with many studies focusing on its structure-activity relationships (SAR).

In conclusion, N-(2-cyclopropyl-2-hydroxypropyl)-2,6-difluorobenzene-1-sulfonamide (CAS No. 1286732-60-2) represents a compelling case study in modern chemical research. Its multifaceted applications, coupled with the rising interest in fluorinated sulfonamides, position it as a valuable candidate for further investigation. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about innovative therapeutic agents and sustainable agrochemicals.